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Compound of Interest

Compound Name: Cdk2-IN-19

Cat. No.: B12392146

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the safe and compliant disposal of Cdk2-IN-
19, a small molecule inhibitor of Cyclin-Dependent Kinase 2.

Immediate Safety Considerations:

o Personal Protective Equipment (PPE): Before handling Cdk2-IN-19, always wear
appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

e Avoid Contamination: Prevent the release of Cdk2-IN-19 into the environment. Do not
dispose of this compound down the drain or in the general waste stream.[1]

o Consult Safety Data Sheet (SDS): While a specific SDS for Cdk2-IN-19 is not readily
available, the SDS for the structurally related compound GSK-3/CDK5/CDK2-IN-1 provides
critical safety information. This compound is classified as harmful if swallowed and very toxic
to aquatic life with long-lasting effects.[1] It is prudent to handle Cdk2-IN-19 with the same
level of caution.

Summary of Hazard Classifications for a Related CDK2
Inhibitor

The following table summarizes the hazard classifications for GSK-3/CDK5/CDK2-IN-1, which
should be considered as a guideline for handling Cdk2-IN-19.
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1 ] ]
with long lasting effects

Data based on the Safety Data Sheet for GSK-3/CDK5/CDK2-IN-1.[1]

Step-by-Step Disposal Protocol

The primary directive for the disposal of Cdk2-IN-19 is to treat it as hazardous chemical waste.
1. Waste Segregation and Collection:

e Solid Waste: Collect any solid Cdk2-IN-19, as well as any lab materials grossly
contaminated with the compound (e.g., weighing boats, pipette tips, contaminated gloves), in
a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing Cdk2-IN-19 should be collected in a separate, sealed,
and labeled hazardous waste container. Do not mix with other solvent waste streams unless
permitted by your institution's hazardous waste management plan.

2. Labeling of Waste Containers:
o Clearly label the hazardous waste container with the following information:
o "Hazardous Waste"
o The full chemical name: "Cdk2-IN-19"
o The primary hazards (e.g., "Toxic," "Environmental Hazard")
o The date of accumulation

o The name of the principal investigator or lab group
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3. Storage of Hazardous Waste:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

» Follow your institution's guidelines for the temporary storage of hazardous waste.
4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management office to arrange for the pickup and disposal of
the Cdk2-IN-19 waste.

» Follow their specific procedures for waste manifest documentation and container hand-off.
The SDS for GSK-3/CDK5/CDK2-IN-1 explicitly states, "Dispose of contents/ container to an
approved waste disposal plant."[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Cdk2-
IN-19.

Is the waste sold or
acontaminated disposable?

|||||

Click to download full resolution via product page

Caption: Disposal workflow for Cdk2-IN-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392146#cdk2-in-19-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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